molecular formula C9H7ClO2S B8717998 5-chloro-2-(methylthio)benzofuran-3(2H)-one CAS No. 51175-52-1

5-chloro-2-(methylthio)benzofuran-3(2H)-one

Cat. No.: B8717998
CAS No.: 51175-52-1
M. Wt: 214.67 g/mol
InChI Key: JVBBUNIVOBNSQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-2-(methylthio)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C9H7ClO2S and its molecular weight is 214.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

51175-52-1

Molecular Formula

C9H7ClO2S

Molecular Weight

214.67 g/mol

IUPAC Name

5-chloro-2-methylsulfanyl-1-benzofuran-3-one

InChI

InChI=1S/C9H7ClO2S/c1-13-9-8(11)6-4-5(10)2-3-7(6)12-9/h2-4,9H,1H3

InChI Key

JVBBUNIVOBNSQS-UHFFFAOYSA-N

Canonical SMILES

CSC1C(=O)C2=C(O1)C=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-2-hydroxy-1-[(methylsulfinyl)acetyl]benzene (6.0 g) and trifluoroacetic acid (6 g) are refluxed in benzene (50 ml) for one hour under nitrogen. The solvent is removed under reduced pressure to give a yellow oil, which crystallizes on standing. Recrystallization from ethanol gives white crystals. (3.0 g 54%) m.p. 76°-78° C.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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